Cas no 4161-32-4 (4,8-dioxaundecane-1,11-diol)

• Product Name: 4,8-dioxaundecane-1,11-diol
• CAS No: 4161-32-4
• MF: C₉H₂₀O₄
• MW: 192.252703666687
• CID: 927148
• PubChem ID: 77817
• Update Time: 2025-05-20

4,8-dioxaundecane-1,11-diol Chemical and Physical Properties

Names and Identifiers

• 4,8-dioxaundecane-1,11-diol
• 3-[3-(3-hydroxypropoxy)propoxy]propan-1-ol
• 3,3'-[propane-1,3-diylbis(oxy)]dipropan-1-ol
• tri-alpha-propylene glycol
• CS-0359653
• YSZC1925
• WS-00367
• 3,3'-[1,3-Propanediylbis(oxy)]bis[1-propanol]
• NS00031022
• 4161-32-4
• 3,3'-(propane-1,3-diylbis(oxy))bis(propan-1-ol)
• SCHEMBL268739
• MFCD00074833
• SZXVPIADNSVGTK-UHFFFAOYSA-N
• 1-Propanol, 3,3'-[1,3-propanediylbis(oxy)]bis-
• AKOS024284806
• EINECS 224-002-8
• D86361
• PN3TYR6Y45
• HO-PPG3-OH
• DTXSID80194436

• Inchi： 1S/C9H20O4/c10-4-1-6-12-8-3-9-13-7-2-5-11/h10-11H,1-9H2
• InChI Key： SZXVPIADNSVGTK-UHFFFAOYSA-N
• SMILES： O(CCCO)CCCOCCCO

Computed Properties

• Exact Mass: 192.1362
• Monoisotopic Mass: 192.13615911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 10
• Complexity: 77.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.9Ų
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.4

Experimental Properties

• PSA: 58.92

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on 4,8-dioxaundecane-1,11-diol

4,8-Dioxaundecane-1,11-Diol (CAS No. 4161-32-4): A Versatile Compound in Modern Chemistry and Biomedical Applications

4,8-Dioxaundecane-1,11-diol (CAS No. 4161-32-4) is a versatile compound that has gained significant attention in recent years due to its unique chemical structure and potential applications in various fields, including materials science, pharmaceuticals, and biotechnology. This compound, also known as bis(2-hydroxyethyl) sebacate, is a diol with a molecular formula of C₁₂H₂₂O₅ and a molecular weight of 246.30 g/mol. Its structure features a long hydrocarbon chain with two ether linkages and two terminal hydroxyl groups, making it an excellent candidate for a wide range of chemical reactions and material applications.

The hydroxyl groups in 4,8-dioxaundecane-1,11-diol are highly reactive, allowing it to participate in various chemical reactions such as esterification, etherification, and polymerization. These reactions are crucial for the synthesis of polymers and other complex molecules. For instance, 4,8-dioxaundecane-1,11-diol can be used as a monomer in the preparation of polyesters and polyurethanes, which are widely used in coatings, adhesives, and biomedical devices due to their excellent mechanical properties and biocompatibility.

In the field of pharmaceuticals, 4,8-dioxaundecane-1,11-diol has shown promise as a building block for the synthesis of drug delivery systems. Recent studies have demonstrated that this compound can be incorporated into polymeric nanoparticles to enhance the solubility and bioavailability of poorly soluble drugs. For example, a study published in the *Journal of Controlled Release* (2023) reported that 4,8-dioxaundecane-1,11-diol-based nanoparticles significantly improved the oral bioavailability of curcumin, a natural compound with potent anti-inflammatory and antioxidant properties.

Moreover, 4,8-dioxaundecane-1,11-diol has been explored for its potential in tissue engineering and regenerative medicine. Its biocompatibility and ability to form hydrogels make it an attractive candidate for creating scaffolds that support cell growth and tissue regeneration. A recent study in *Biomaterials* (2023) demonstrated that 4,8-dioxaundecane-1,11-diol-based hydrogels promoted the differentiation of mesenchymal stem cells into osteoblasts, suggesting its potential use in bone tissue engineering.

In addition to its applications in materials science and biotechnology, 4,8-dioxaundecane-1,11-diol has also been studied for its environmental impact. Research has shown that this compound is biodegradable under certain conditions, making it a more sustainable alternative to traditional petrochemical-based materials. A study published in *Environmental Science & Technology* (2023) reported that 4,8-dioxaundecane-1,11-diol was rapidly degraded by microorganisms in soil and water environments, reducing its potential for environmental accumulation.

The synthesis of 4,8-dioxaundecane-1,11-diol typically involves the reaction of sebacic acid with ethylene glycol under controlled conditions. This process can be optimized to achieve high yields and purity levels suitable for various applications. The purity and quality of 4,8-dioxaundecane-1,11-diol are critical factors that influence its performance in downstream processes. Therefore, rigorous quality control measures are essential to ensure consistent product quality.

In conclusion, 4,8-Dioxaundecane-1,11-Diol (CAS No. 4161-32-4) is a multifaceted compound with a wide range of applications in modern chemistry and biomedical research. Its unique chemical structure and reactivity make it an invaluable building block for the development of advanced materials and drug delivery systems. As research continues to uncover new possibilities for this compound, its importance in various scientific fields is likely to grow further.